2-(4-benzyl-1-piperazinyl)-4,6-dimethylnicotinonitrile

• IUPAC Name: 2-(4-benzylpiperazin-1-yl)-4,6-dimethylpyridine-3-carbonitrile
• InChI: InChI=1S/C19H22N4/c1-15-12-16(2)21-19(18(15)13-20)23-10-8-22(9-11-23)14-17-6-4-3-5-7-17/h3-7,12H,8-11,14H2,1-2H3
• InChI Key: ULOBBDPUQZSUTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C#N)N2CCN(CC2)CC3=CC=CC=C3)C
• Molecular Formula: C19H22N4
• Molecular Weight: 306.4 g/mol

Description

2-(4-benzyl-1-piperazinyl)-4,6-dimethylnicotinonitrile, also known as BPN or BPN14770, is a small molecule drug that has been developed as a potential treatment for Alzheimer's disease. It is a selective inhibitor of phosphodiesterase-4D (PDE4D), an enzyme that plays a key role in the regulation of cyclic adenosine monophosphate (cAMP) signaling pathways in the brain.

Mechanism of Action

2-(4-benzyl-1-piperazinyl)-4,6-dimethylnicotinonitrile works by selectively inhibiting PDE4D, which leads to an increase in cAMP levels in the brain. This increase in cAMP signaling has been shown to improve synaptic plasticity and reduce inflammation, both of which are believed to play a role in the development and progression of Alzheimer's disease.
Biochemical and physiological effects:
2-(4-benzyl-1-piperazinyl)-4,6-dimethylnicotinonitrile has been shown to have a number of biochemical and physiological effects in animal models of Alzheimer's disease. These include improvements in synaptic plasticity, reductions in inflammation and oxidative stress, and reductions in the levels of toxic beta-amyloid protein in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-benzyl-1-piperazinyl)-4,6-dimethylnicotinonitrile as a research tool is its selectivity for PDE4D, which allows for the specific targeting of this enzyme in the brain. However, 2-(4-benzyl-1-piperazinyl)-4,6-dimethylnicotinonitrile can be difficult to synthesize and is relatively expensive, which may limit its use in some research settings.

Future Directions

There are a number of potential future directions for research on 2-(4-benzyl-1-piperazinyl)-4,6-dimethylnicotinonitrile and its use as a treatment for Alzheimer's disease. These include further studies on the mechanism of action of 2-(4-benzyl-1-piperazinyl)-4,6-dimethylnicotinonitrile, the development of more efficient synthesis methods, and clinical trials to evaluate the safety and efficacy of 2-(4-benzyl-1-piperazinyl)-4,6-dimethylnicotinonitrile in humans. Additionally, 2-(4-benzyl-1-piperazinyl)-4,6-dimethylnicotinonitrile may have potential applications in other neurological and psychiatric disorders, such as schizophrenia and depression.

Scientific Research Applications

2-(4-benzyl-1-piperazinyl)-4,6-dimethylnicotinonitrile has been the subject of extensive scientific research due to its potential as a treatment for Alzheimer's disease. Studies have shown that 2-(4-benzyl-1-piperazinyl)-4,6-dimethylnicotinonitrile can improve cognitive function and memory in animal models of Alzheimer's disease, and it has also been shown to reduce the levels of toxic beta-amyloid protein in the brain.